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Compound of Interest

Compound Name: O-desmethyl Mebeverine acid D5

Cat. No.: B1139145

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the chemical and physical properties of O-
desmethyl Mebeverine acid D5, a key metabolite of the antispasmodic drug Mebeverine. This
deuterated analog serves as a crucial internal standard for pharmacokinetic and metabolic
studies. This document outlines its metabolic formation, analytical quantification, and
physicochemical characteristics.

Core Chemical and Physical Properties

O-desmethyl Mebeverine acid D5 is the deuterium-labeled form of O-desmethyl Mebeverine
acid. The primary distinctions lie in the isotopic labeling, which results in a higher molecular
weight, making it an ideal internal standard for mass spectrometry-based analyses.[1][2][3]
Below is a summary of its key properties.
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Property

Value

Source

Chemical Name

4-[ethyl[2-(4-hydroxyphenyl)-1-
methylethyl-d5]amino]butanoic
Acid

[4]115]

O-Desmethyl Mebeverine Acid-

Synonyms a5 [1][5]
CAS Number 1329488-46-1 [5]
Unlabeled CAS Number 586357-02-0 [5]
Molecular Formula C15H18DsNOs [6]
Molecular Weight 270.38 g/mol [7]
Appearance White to off-white solid [7]

Melting Point (unlabeled)

98-100 °C

[8]

Solubility (unlabeled)

Slightly soluble in DMSO and
Methanol

[8](9]

Storage

Recommended at -20°C for

long-term storage

[8]1°]

Metabolic Pathway of Mebeverine

O-desmethyl Mebeverine acid is a significant metabolite of Mebeverine. The metabolic cascade

begins with the rapid hydrolysis of Mebeverine into Mebeverine alcohol and veratric acid.[10]

[11] Subsequently, Mebeverine alcohol undergoes oxidation to form Mebeverine acid, which is

then demethylated to yield O-desmethyl Mebeverine acid.[9][12] This metabolic pathway is

crucial for understanding the pharmacokinetics and clearance of Mebeverine.
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Caption: Metabolic conversion of Mebeverine to its key metabolites.

Experimental Protocols
Synthesis of O-desmethyl Mebeverine acid D5

While a specific, detailed protocol for the synthesis of the D5 labeled compound is not readily
available in the public domain, a logical synthetic route can be inferred from the metabolism of
its parent drug, Mebeverine. The synthesis would likely involve the hydrolysis of a deuterated
Mebeverine precursor.

Proposed Synthesis Workflow
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Caption: A proposed workflow for the synthesis of O-desmethyl Mebeverine acid D5.

Analytical Method for Quantification in Human Plasma

A validated high-pressure liquid chromatography-tandem mass spectrometry (HPLC-MS/MS)
method has been developed for the simultaneous quantification of Mebeverine metabolites,
including O-desmethyl Mebeverine acid, in human plasma.[13] O-desmethyl Mebeverine acid
D5 serves as the internal standard in this assay.[13]

Sample Preparation:
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e To 100 pL of human plasma, add the internal standard solution (O-desmethyl Mebeverine
acid D5).

o Perform protein precipitation by adding a suitable organic solvent (e.g., acetonitrile).
» Vortex the mixture and then centrifuge to pellet the precipitated proteins.

o Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the residue in the mobile phase for injection into the HPLC-MS/MS system.
Chromatographic Conditions:

e Column: A C8 reverse-phase column (e.g., Acquity UPLC BEH C8, 1.7 pm, 2.1 x 50 mm) is
suitable for separation.[13]

» Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
formate) and an organic solvent (e.g., acetonitrile or methanol).

» Flow Rate: A typical flow rate is around 0.4 mL/min.

e Injection Volume: 5 pL.

Mass Spectrometric Detection:

 lonization Mode: Electrospray ionization (ESI) in positive mode.

» Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The specific
precursor-to-product ion transitions for O-desmethyl Mebeverine acid and its D5-labeled
internal standard would be monitored.
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Analytical Workflow for Quantification
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Caption: Workflow for the quantification of O-desmethyl Mebeverine acid in plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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